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Compound of Interest

(5-Chlorothiazol-2-
Compound Name:
YL)methanamine

cat. No.: B3013318

An In-depth Technical Guide to (5-Chlorothiazol-
2-YL)methanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(5-Chlorothiazol-2-YL)methanamine is a substituted aminothiazole that serves as a valuable
intermediate in synthetic organic chemistry. This technical guide provides a comprehensive
overview of its chemical properties, and while specific experimental data is limited in publicly
available literature, this document compiles the known information and provides context
through generalized experimental protocols and related biological pathways associated with
the broader class of 2-aminothiazoles. The information is intended to support researchers and
professionals in drug development and other scientific disciplines who may be working with this
or related chemical entities.

Chemical and Physical Properties

The fundamental chemical and physical properties of (5-Chlorothiazol-2-YL)methanamine
and its hydrochloride salt are summarized below. This data is compiled from various chemical
supplier catalogs and databases.
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(5-Chlorothiazol-2- (5-Chlorothiazol-2-
Property YL)methanamine (Free YL)methanamine
Base) Hydrochloride
Molecular Formula C4HsCIN2S C4HeCI2N2S
Molecular Weight 148.61 g/mol 185.07 g/mol [1]
(5-chloro-1,3-thiazol-2- (5-chloro-1,3-thiazol-2-
IUPAC Name ] ] ]
yl)methanamine yl)methanamine;hydrochloride
CAS Number Not readily available 1187932-87-1
Physical Form Solid Solid
Purity (Typical) Not typically sold in this form 95% - 98%][2]
. . UYPOKAOPBHGBLR-
INChl Key Not readily available

UHFFFAOYSA-N

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of (5-Chlorothiazol-
2-YL)methanamine are not extensively documented in the scientific literature. However, the
synthesis of 2-aminothiazole derivatives is a well-established area of organic chemistry. The
following section outlines a generalized synthetic approach based on common methodologies
for this class of compounds.

General Synthesis of 2-Aminothiazole Derivatives
(Hantzsch Thiazole Synthesis)

The Hantzsch thiazole synthesis is a common method for preparing thiazole rings. For a
compound like (5-Chlorothiazol-2-YL)methanamine, a multi-step synthesis would likely be
required, starting with the formation of the thiazole ring followed by functional group
manipulation.

Reaction Scheme: A plausible, though not definitively documented, route could involve the
reaction of a suitable a-haloketone or a-haloaldehyde with thiourea or a thiourea equivalent to
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form the 2-aminothiazole core. Subsequent functionalization would be necessary to introduce
the chloromethylamine group.

Conceptual Experimental Workflow:

Start with appropriate a-halocarbonyl and thiourea

Hantzsch Thiazole Synthesis

Formation of 2-Aminothiazole core

Functional Group Interconversion (e.g., chlorination, amination)

(5-Chlorothiazol-2-YL)methanamine

Purification (e.g., chromatography, recrystallization)

Characterization (NMR, MS, IR)

Click to download full resolution via product page
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Conceptual workflow for the synthesis of a 2-aminothiazole derivative.

Note: This is a generalized workflow. The specific reagents, reaction conditions (temperature,
solvent, reaction time), and purification methods would need to be determined through
experimental optimization.

Biological Context and Signaling Pathways

Direct studies on the biological activity and associated signaling pathways of (5-Chlorothiazol-
2-YL)methanamine are not found in the current body of scientific literature. Its primary known
role is as a synthetic intermediate. However, the broader class of 2-aminothiazole derivatives
has been extensively studied and is known to possess a wide range of biological activities,
including anticancer, anti-inflammatory, and antimicrobial properties.[3][4][5]

For illustrative purposes, one of the signaling pathways influenced by certain 2-aminothiazole
derivatives is the PI3K/Akt pathway, which is crucial in cell survival and proliferation and is
often dysregulated in cancer.[3]

Generalized PI3K/Akt Signhaling Pathway (Inhibited by
some 2-Aminothiazole Derivatives)

Activation Akt Downstream Cell Survival &
Effectors Proliferation

Some 2-Aminothiazole
Derivatives

Click to download full resolution via product page

Generalized PI3K/Akt signaling pathway, a target for some 2-aminothiazole compounds.

Disclaimer: This diagram represents a generalized pathway and does not imply that (5-
Chlorothiazol-2-YL)methanamine itself has been shown to have this activity. It serves as a
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contextual example of the biological relevance of the 2-aminothiazole scaffold.

Spectroscopic Data

Detailed, publicly available spectroscopic data (NMR, IR, Mass Spectrometry) for (5-
Chlorothiazol-2-YL)methanamine is limited. Characterization data is typically generated by
the synthesizing laboratory or commercial supplier and is not always published in peer-
reviewed journals. For research purposes, it is recommended to acquire the compound from a
reputable supplier who can provide a certificate of analysis with lot-specific characterization
data.

Applications and Future Directions

The primary application of (5-Chlorothiazol-2-YL)methanamine is as a building block in the
synthesis of more complex molecules. Patents suggest its utility in the preparation of
agrochemicals.[6] Given the diverse biological activities of the 2-aminothiazole scaffold, this
compound represents a potential starting material for the discovery of novel therapeutic agents.
Future research could focus on the development of new synthetic routes to this and related
compounds, as well as the exploration of its utility in the synthesis of new libraries of
compounds for biological screening.

Safety and Handling
(5-Chlorothiazol-2-YL)methanamine hydrochloride is classified as a hazardous substance.

e Hazard Statements: Harmful if swallowed (H302), Causes skin irritation (H315), Causes
serious eye irritation (H319), May cause respiratory irritation (H335).[1]

o Precautionary Measures: Standard laboratory safety precautions should be taken, including
the use of personal protective equipment (gloves, safety glasses, lab coat). Work should be
conducted in a well-ventilated fume hood.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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